5-Amino-3-methyl-1-[3-(trifluoromethyl)phenyl]pyrazole-4-carbonitrile

• IUPAC Name: 5-amino-3-methyl-1-[3-(trifluoromethyl)phenyl]pyrazole-4-carbonitrile
• InChI: InChI=1S/C12H9F3N4/c1-7-10(6-16)11(17)19(18-7)9-4-2-3-8(5-9)12(13,14)15/h2-5H,17H2,1H3
• InChI Key: AUAAPUWDEJJPGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1C#N)N)C2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C12H9F3N4
• Molecular Weight: 266.22 g/mol
• CAS No.: 1020057-94-6

Description

5-Amino-3-methyl-1-[3-(trifluoromethyl)phenyl]pyrazole-4-carbonitrile is a chemical compound that is used as an intermediate in the synthesis of certain insecticides. The pure form of this compound is a white crystalline solid, while the industrial product is a light yellow-brown solid.

Synthesis Analysis

The synthesis of this compound involves using 2,6-dichloro-4-trifluoromethyl aniline as a raw material. This is subjected to a diazotization reaction to obtain a diazonium salt. This salt is then condensed with ethyl cyanoacetate and subsequently cyclized to yield this compound.

Physical And Chemical Properties Analysis

This compound has a melting point of 132-141 °C. It is soluble in methanol, ethanol, acetone, dichloroethane, and ethyl acetate.

Mechanism of Action

Target of Action

The primary target of 5-Amino-3-methyl-1-[3-(trifluoromethyl)phenyl]pyrazole-4-carbonitrile is currently unknown. It is known that the compound is a derivative of pyrazole , which is often used as an intermediate in the synthesis of various insecticides .

Mode of Action

It is known that pyrazole derivatives often interact with their targets by binding to specific receptors or enzymes, thereby inhibiting their function .

Biochemical Pathways

It is known that pyrazole derivatives can affect various biochemical pathways depending on their specific targets .

Pharmacokinetics

It is known that the compound is slightly soluble in chloroform and methanol , which may affect its bioavailability.

Result of Action

It is known that pyrazole derivatives can have various effects depending on their specific targets .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound’s solubility in different solvents can affect its distribution in the environment . Additionally, the compound’s stability under various conditions (e.g., temperature, pH) can affect its longevity and efficacy .

Advantages and Limitations for Lab Experiments

The use of 5-Amino-3-methyl-1-[3-(trifluoromethyl)phenyl]pyrazole-4-carbonitrile in laboratory experiments has several advantages. It is relatively easy to synthesize and is relatively inexpensive. In addition, it is non-toxic and has been found to possess a wide range of biological activities. However, there are some limitations to its use in laboratory experiments. For example, it is not very soluble in water and is not very stable in solution.

Future Directions

Despite its potential applications, the use of 5-Amino-3-methyl-1-[3-(trifluoromethyl)phenyl]pyrazole-4-carbonitrile in scientific research is still in its early stages. Therefore, there is a great potential for further research to be conducted in order to fully understand its mechanism of action and its potential applications. Possible future directions for research include: further studies into its anti-fungal, anti-inflammatory, and anti-cancer properties; further studies into its mechanism of action; further studies into its potential applications in the synthesis of pharmaceuticals and agrochemicals; and further studies into its potential toxicity.

Scientific Research Applications

5-Amino-3-methyl-1-[3-(trifluoromethyl)phenyl]pyrazole-4-carbonitrile has been used in a variety of scientific research applications. It has been found to possess antifungal activity, and has been used in the synthesis of various pharmaceuticals and agrochemicals. In addition, it has been studied as a potential anti-cancer and anti-inflammatory agent. It has been used in the synthesis of various derivatives, including 4-amino-3-methyl-1-[3-(trifluoromethyl)phenyl]pyrazole-4-carbonitrile (4AM3MTPPC) and 3-amino-4-methyl-1-[3-(trifluoromethyl)phenyl]pyrazole-4-carbonitrile (3AM4MTPPC).